Cas no 2138538-34-6 (3-bromo-2-ethyl-8-methylimidazo1,2-apyridine)
3-bromo-2-ethyl-8-methylimidazo1,2-apyridine Chemical and Physical Properties
Names and Identifiers
-
- 3-bromo-2-ethyl-8-methylimidazo1,2-apyridine
- 3-bromo-2-ethyl-8-methylimidazo[1,2-a]pyridine
- 2138538-34-6
- EN300-1197163
-
- Inchi: 1S/C10H11BrN2/c1-3-8-9(11)13-6-4-5-7(2)10(13)12-8/h4-6H,3H2,1-2H3
- InChI Key: DLYWCEMCEWGLOB-UHFFFAOYSA-N
- SMILES: BrC1=C(CC)N=C2C(C)=CC=CN21
Computed Properties
- Exact Mass: 238.01056g/mol
- Monoisotopic Mass: 238.01056g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 17.3Ų
3-bromo-2-ethyl-8-methylimidazo1,2-apyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1197163-1.0g |
3-bromo-2-ethyl-8-methylimidazo[1,2-a]pyridine |
2138538-34-6 | 1g |
$0.0 | 2023-06-08 | ||
| Enamine | EN300-1197163-50mg |
3-bromo-2-ethyl-8-methylimidazo[1,2-a]pyridine |
2138538-34-6 | 50mg |
$1188.0 | 2023-10-03 | ||
| Enamine | EN300-1197163-100mg |
3-bromo-2-ethyl-8-methylimidazo[1,2-a]pyridine |
2138538-34-6 | 100mg |
$1244.0 | 2023-10-03 | ||
| Enamine | EN300-1197163-250mg |
3-bromo-2-ethyl-8-methylimidazo[1,2-a]pyridine |
2138538-34-6 | 250mg |
$1300.0 | 2023-10-03 | ||
| Enamine | EN300-1197163-500mg |
3-bromo-2-ethyl-8-methylimidazo[1,2-a]pyridine |
2138538-34-6 | 500mg |
$1357.0 | 2023-10-03 | ||
| Enamine | EN300-1197163-1000mg |
3-bromo-2-ethyl-8-methylimidazo[1,2-a]pyridine |
2138538-34-6 | 1000mg |
$1414.0 | 2023-10-03 | ||
| Enamine | EN300-1197163-2500mg |
3-bromo-2-ethyl-8-methylimidazo[1,2-a]pyridine |
2138538-34-6 | 2500mg |
$2771.0 | 2023-10-03 | ||
| Enamine | EN300-1197163-5000mg |
3-bromo-2-ethyl-8-methylimidazo[1,2-a]pyridine |
2138538-34-6 | 5000mg |
$4102.0 | 2023-10-03 | ||
| Enamine | EN300-1197163-10000mg |
3-bromo-2-ethyl-8-methylimidazo[1,2-a]pyridine |
2138538-34-6 | 10000mg |
$6082.0 | 2023-10-03 |
3-bromo-2-ethyl-8-methylimidazo1,2-apyridine Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
Additional information on 3-bromo-2-ethyl-8-methylimidazo1,2-apyridine
Comprehensive Overview of 3-bromo-2-ethyl-8-methylimidazo[1,2-a]pyridine (CAS No. 2138538-34-6)
The compound 3-bromo-2-ethyl-8-methylimidazo[1,2-a]pyridine (CAS No. 2138538-34-6) is a specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural framework, this compound serves as a pivotal intermediate in the synthesis of bioactive molecules. Its imidazo[1,2-a]pyridine core is particularly noteworthy, as this scaffold is frequently employed in drug discovery due to its versatile pharmacological properties.
Recent trends in scientific literature highlight a growing interest in imidazo[1,2-a]pyridine derivatives, driven by their potential applications in treating various diseases. Researchers are actively investigating the role of such compounds in modulating key biological pathways, including anti-inflammatory and antimicrobial activities. The presence of a bromo substituent at the 3-position and an ethyl group at the 2-position further enhances the molecule's reactivity, making it a valuable building block for further chemical modifications.
From an industrial perspective, 3-bromo-2-ethyl-8-methylimidazo[1,2-a]pyridine is often utilized in high-throughput screening assays to identify novel therapeutic agents. Its compatibility with modern synthetic techniques, such as cross-coupling reactions, has made it a favorite among medicinal chemists. Additionally, the compound's stability under standard laboratory conditions ensures its reliability in large-scale production.
Environmental and safety considerations are also critical when working with CAS No. 2138538-34-6. While the compound is not classified as hazardous under current regulations, proper handling protocols should always be followed to minimize risks. This aligns with the broader industry shift toward sustainable and green chemistry practices, which prioritize the development of eco-friendly synthetic routes.
In the context of AI-driven drug discovery, molecules like 3-bromo-2-ethyl-8-methylimidazo[1,2-a]pyridine are increasingly being analyzed using computational models to predict their bioactivity and toxicity profiles. This approach accelerates the identification of promising candidates while reducing the need for extensive experimental testing. Such advancements are particularly relevant given the rising demand for faster and more cost-effective drug development processes.
Furthermore, the compound's potential applications extend beyond pharmaceuticals. Agrochemists are exploring its use in the design of next-generation pesticides and herbicides, leveraging its structural features to target specific pests without harming beneficial organisms. This dual utility underscores the importance of imidazo[1,2-a]pyridine-based compounds in addressing global challenges related to human health and food security.
To summarize, 3-bromo-2-ethyl-8-methylimidazo[1,2-a]pyridine (CAS No. 2138538-34-6) represents a versatile and highly functionalized molecule with broad applicability across multiple scientific disciplines. Its continued study promises to yield innovative solutions to some of the most pressing issues in modern science and industry.
2138538-34-6 (3-bromo-2-ethyl-8-methylimidazo1,2-apyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)